Cas no 893150-33-9 (3,4,5-trimethoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide)

3,4,5-Trimethoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide is a structurally complex benzamide derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a 1,3,4-thiadiazole core linked to a trimethoxybenzamide moiety via a sulfanyl bridge, further functionalized with an oxolane (tetrahydrofuran) methylcarbamoyl group. This molecular architecture suggests possible bioactivity, particularly in targeting enzyme inhibition or receptor modulation due to its heterocyclic and amide functionalities. The presence of multiple methoxy groups may enhance solubility and metabolic stability, while the thiadiazole ring could contribute to binding affinity. Its synthesis and characterization would be of interest for developing novel therapeutic agents or biochemical probes. Further studies are required to elucidate its precise pharmacological properties.
3,4,5-trimethoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide structure
893150-33-9 structure
Product Name:3,4,5-trimethoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
CAS No:893150-33-9
MF:C19H24N4O6S2
MW:468.547061920166
CID:6025095
PubChem ID:24892192
Update Time:2025-05-30

3,4,5-trimethoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-trimethoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
    • 3,4,5-trimethoxy-N-[5-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
    • MLS001237809
    • CHEMBL1370173
    • SMR000806381
    • F1838-1357
    • 893150-33-9
    • 3,4,5-trimethoxy-N-{5-[({[(oxolan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}benzamide
    • HMS2966I11
    • 3,4,5-trimethoxy-N-(5-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
    • AKOS024613179
    • Inchi: 1S/C19H24N4O6S2/c1-23(15-6-5-7-29-15)14(24)10-30-19-22-21-18(31-19)20-17(25)11-8-12(26-2)16(28-4)13(9-11)27-3/h8-9,15H,5-7,10H2,1-4H3,(H,20,21,25)
    • InChI Key: JTBRWBFYTIKRBB-UHFFFAOYSA-N
    • SMILES: C(NC1=NN=C(SCC(=O)N(C2CCCO2)C)S1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

  • Exact Mass: 468.11372685g/mol
  • Monoisotopic Mass: 468.11372685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 10
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 174Ų

3,4,5-trimethoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide Pricemore >>

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Additional information on 3,4,5-trimethoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide

Research Brief on 3,4,5-Trimethoxy-N-{5-({(Oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS: 893150-33-9)

Recent studies on the compound 3,4,5-trimethoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS: 893150-33-9) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its complex structure featuring a thiadiazole core linked to a trimethoxybenzamide moiety, has garnered attention due to its unique pharmacological properties. Researchers have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

The synthesis of 3,4,5-trimethoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide involves a multi-step process, with recent advancements emphasizing improved yield and purity. Key steps include the formation of the thiadiazole ring and subsequent functionalization with the oxolan-2-ylmethylcarbamoyl group. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the compound's structure and purity, ensuring reproducibility for further studies.

Pharmacological evaluations have revealed that this compound exhibits significant activity against specific molecular targets, including enzymes involved in inflammatory pathways and cancer cell proliferation. In vitro studies demonstrate its ability to inhibit key signaling molecules, such as NF-κB and STAT3, which are critical in the regulation of immune responses and tumor growth. These findings suggest potential applications in treating inflammatory diseases and certain types of cancer, though further in vivo studies are required to validate these effects.

Recent preclinical studies have explored the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Preliminary data indicate moderate bioavailability and stability, with efforts underway to optimize its formulation for enhanced delivery. Toxicity assessments have shown a favorable safety profile at therapeutic doses, although long-term studies are necessary to rule out potential side effects.

In conclusion, 3,4,5-trimethoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide represents a promising scaffold for drug development. Its multifaceted biological activity, combined with ongoing synthetic and pharmacological refinements, positions it as a valuable candidate for future therapeutic applications. Continued research will be essential to fully unlock its potential and translate these findings into clinical benefits.

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